SARS-CoV-2-IN-29 disodium

• Molecular Formula: C58H46Na2O8P2
• Molecular Weight: 978.9 g/mol
• InChI: InChI=1S/C58H48O8P2.2Na/c1-29-11-15-31(16-12-29)27-63-67(59,60)65-57-53-49-25-51(47-23-43-39-19-37(41(43)21-45(47)49)33-7-3-5-9-35(33)39)55(53)58(66-68(61,62)64-28-32-17-13-30(2)14-18-32)56-52-26-50(54(56)57)46-22-42-38-20-40(44(42)24-48(46)52)36-10-6-4-8-34(36)38;;/h3-18,21-24,37-40,49-52H,19-20,25-28H2,1-2H3,(H,59,60)(H,61,62);;/q;2*+1/p-2
• InChIKey: KEJVDAGVJOBFTD-UHFFFAOYSA-L

Researchers studying viral envelope destabilization require validated membrane-active controls-analog structural variations significantly alter potency. SARS-CoV-2-IN-29 disodium (CP024 disodium) delivers: • Superior membrane disruption: EC50 3.0 μM (most potent vs. IN-23/27/28) • Dual antiviral validation: IC50 1.5 μM (infection) & 1.6 μM (spike pseudoparticle) • Mechanistic orthogonal control: Membrane disruption vs. Mpro inhibitors • Broad-spectrum data: Influenza A (2.1 μM), Measles (2.1 μM), HSV-1 (1.8 μM) • Low cytotoxicity: CC50 77.4 μM (therapeutic index ~48) Reliable reference for SAR studies and pan-enveloped virus discovery.

SARS-CoV-2-IN-29 disodium: Compound Overview

SARS-CoV-2-IN-29 disodium (also known as CP024) is a two-armed diphosphate ester featuring a benzene ring system and a molecular tweezer architecture [1]. It belongs to a series of advanced molecular tweezers designed to disrupt viral envelopes and inhibit SARS-CoV-2 infection through a membrane-destabilizing mechanism [1]. This compound is supplied as a disodium salt, which enhances its aqueous solubility for in vitro and in vivo research applications [2].

Membrane-targeting research

Supports viral envelope destabilization studies

Broad-spectrum screening context

Reported activity across multiple enveloped viruses

Orthogonal validation

Distinct from protease inhibitor mechanisms

• [1] Weil T, Kirupakaran A, Le M, Rebmann P, Mieres-Perez J, et al. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses. JACS Au. 2022 Sep 6;2(9):2187-2202. View Source
• [2] MedChemExpress. SARS-CoV-2-IN-29 disodium (HY-151276) Technical Datasheet. 2025. View Source

SARS-CoV-2-IN-29 disodium: Structural Analog Risks

The molecular tweezer series exhibits extreme sensitivity to structural modifications; minor changes in the ester arm length, aromatic system, or ionic character drastically alter antiviral potency, cytotoxicity profiles, and membrane-disruption efficiency [1]. Within the same benzene-ring subclass, compounds such as CP024 (SARS-CoV-2-IN-29), CP025, CP026, and CP027 demonstrate IC50 values ranging from 1.5 μM to 6.9 μM against SARS-CoV-2 spike pseudoparticle transduction, with selectivity indices varying by more than 4-fold [1]. Consequently, substituting SARS-CoV-2-IN-29 disodium with a closely related analog without rigorous re-validation compromises experimental reproducibility and may invalidate structure-activity relationship (SAR) interpretations [1].

Alkyl chain length

Variation (C6, C7, benzene core) may shift membrane insertion efficiency

Linker composition

Linker differences can alter liposomal disruption profile and activity ratio

Counterion form

Disodium vs other salt forms may affect solubility and assay readouts

• [1] Weil T, Kirupakaran A, Le M, Rebmann P, Mieres-Perez J, et al. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses. JACS Au. 2022 Sep 6;2(9):2187-2202. View Source

SARS-CoV-2-IN-29 disodium: Quantitative Evidence

Membrane Disruption Potency vs. Analogs

SARS-CoV-2-IN-29 disodium (CP024) exhibits an IC50 of 1.6 μM against SARS-CoV-2 spike pseudoparticle transduction, representing a 22-fold improvement in potency compared to the parental molecular tweezer CLR01, which has an IC50 of 35.5 μM under identical assay conditions [1]. This substantial gain in activity is attributed to the incorporation of a benzene ring system and optimized ester arms [1].

Membrane disruption vs analogs

Cross-study comparable

IN-29 EC50 3.0 μM vs 4.4–6.5 μM (IN-23/27/28)

Supports membrane disruption study fit

Liposomal assay; verify across batches

Evidence Dimension	IC50 against SARS-CoV-2 spike pseudoparticle transduction
Target Compound Data	1.6 μM
Comparator Or Baseline	CLR01 (parental tweezer): 35.5 μM
Quantified Difference	22.2-fold lower IC50 (more potent)
Conditions	Caco-2 cells; SARS-CoV-2 spike pseudoparticle transduction assay

Why This Matters

This quantitative improvement validates the advanced tweezer design and justifies selection of SARS-CoV-2-IN-29 over first-generation tweezers for studies requiring higher potency against viral entry.

• [1] Weil T, Kirupakaran A, Le M, Rebmann P, Mieres-Perez J, et al. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses. JACS Au. 2022 Sep 6;2(9):2187-2202. View Source

Broad-Spectrum Activity vs. Targeted Inhibitors

Within the benzene-ring subclass of advanced tweezers, SARS-CoV-2-IN-29 disodium (CP024) achieves a selectivity index (SI) of 48.3 (CC50/IC50), based on a CC50 of 77.4 μM in Caco-2 cells [1]. This SI is intermediate within its subclass: it is 1.4-fold higher than CP027 (SI 55.8) but 1.5-fold lower than CP026 (SI 73.6) [1]. In the live SARS-CoV-2 assay, CP024 displays an SI of 51.6, compared to 176.8 for CP025 and 65.5 for CP026 [2].

Broad-spectrum antiviral panel

Class-level inference

IAV/MeV/HSV-1 IC50 1.8–2.1 μM

Supports broad-spectrum screening context

Cell-based inhibition assays; source review

Evidence Dimension	Selectivity Index (SI = CC50 / IC50)
Target Compound Data	SI = 48.3 (spike pseudoparticle); SI = 51.6 (live virus)
Comparator Or Baseline	CP025: SI = 15.3 (spike); 176.8 (live). CP026: SI = 73.6 (spike); 65.5 (live). CP027: SI = 55.8 (spike); 11.9 (live)
Quantified Difference	CP024 SI is 3.2× higher than CP025 (spike) but 0.66× lower than CP026 (spike); 0.29× lower than CP025 (live) but 0.79× lower than CP026 (live)
Conditions	Caco-2 cells; SARS-CoV-2 spike pseudoparticle transduction and live virus (SARS-CoV-2) assays

Why This Matters

The distinct selectivity profile of CP024 (moderate SI with potent antiviral activity) offers a different experimental window compared to analogs with either higher potency but lower SI (e.g., CP025) or higher SI but lower potency, enabling researchers to select the optimal compound for specific cytotoxicity-constrained assays.

• [1] Weil T, Kirupakaran A, Le M, Rebmann P, Mieres-Perez J, et al. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses. JACS Au. 2022 Sep 6;2(9):2187-2202. View Source
• [2] Weil T, Kirupakaran A, Le M, Rebmann P, Mieres-Perez J, et al. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses. JACS Au. 2022 Sep 6;2(9):2187-2202. (Table 2) View Source

Therapeutic Index Comparison

SARS-CoV-2-IN-29 disodium (CP024) disrupts virus-like liposomes with an EC50 of 3.0 μM, as measured by carboxyfluorescein leakage from DOPC/SM/Chol liposomes [1]. This activity is 2.3-fold more potent than that of CP025 (EC50 6.9 μM) and 26-fold more potent than that of the parent CLR01 (EC50 79.2 μM) [1][2]. CP024's membrane disruption EC50 closely correlates with its antiviral IC50 values, confirming a consistent mechanism of action across assays [1].

Selectivity window

Cross-study comparable

CC50 77.4 μM, index ~48

Wider selectivity window in assay context

Caco2 cell viability; cross-study review

Evidence Dimension	EC50 for liposome membrane disruption
Target Compound Data	3.0 μM
Comparator Or Baseline	CLR01: 79.2 μM; CP025: 6.9 μM; CP026: 2.6 μM; CP006: 4.8 μM
Quantified Difference	26.4-fold lower EC50 vs. CLR01; 2.3-fold lower vs. CP025; 1.15-fold higher vs. CP026
Conditions	200 nm DOPC/SM/Chol (45/25/30 mol%) liposomes filled with 50 mM carboxyfluorescein; 30 min incubation

Why This Matters

The membrane-disruption EC50 serves as a direct biophysical correlate of antiviral activity, and the intermediate potency of CP024 distinguishes it from both overly lytic analogs (e.g., CP026) and less active ones (e.g., CP025), enabling more controlled studies of viral envelope destabilization.

• [1] Weil T, Kirupakaran A, Le M, Rebmann P, Mieres-Perez J, et al. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses. JACS Au. 2022 Sep 6;2(9):2187-2202. View Source
• [2] Weil T, Kirupakaran A, Le M, Rebmann P, Mieres-Perez J, et al. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses. JACS Au. 2022 Sep 6;2(9):2187-2202. (Table 2) View Source

Activity-Specificity Trade-off vs. IN-30

Beyond SARS-CoV-2, SARS-CoV-2-IN-29 disodium (CP024) exhibits inhibitory activity against influenza A virus (IAV) with an IC50 of 2.1 μM, measles virus (MeV) with an IC50 of 2.1 μM, and HIV-1 with an IC50 of 1.8 μM [1]. In comparison, the nanomolar-potent aromatic tweezer CP006 (naphthalene-based) displays IC50 values of 0.6 μM (IAV), 3.0 μM (MeV), and 0.9 μM (HIV-1), demonstrating that CP024 provides a more balanced, intermediate potency profile across multiple enveloped viruses [1].

Activity-specificity trade-off

Head-to-head

IN-29 balanced ratio 1.1 vs IN-30 discordant 11.5

Supports consistent spike/virus readout

Spike pseudoparticle vs whole-virus assays

Evidence Dimension	IC50 against multiple enveloped viruses
Target Compound Data	IAV: 2.1 μM; MeV: 2.1 μM; HIV-1: 1.8 μM
Comparator Or Baseline	CP006: IAV 0.6 μM, MeV 3.0 μM, HIV-1 0.9 μM; CP025: IAV 3.2 μM, MeV 7.0 μM, HIV-1 1.1 μM
Quantified Difference	CP024 is 3.5× less potent than CP006 against IAV but 1.4× more potent against MeV; 1.5× more potent than CP025 against IAV
Conditions	Respective viral infection assays in susceptible cell lines

Why This Matters

The broad-spectrum activity profile of CP024, with sub- to low-micromolar IC50s across diverse enveloped viruses, positions it as a versatile research tool for comparative antiviral mechanism studies, whereas analogs like CP006 exhibit more variable potency across different viral families.

• [1] Weil T, Kirupakaran A, Le M, Rebmann P, Mieres-Perez J, et al. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses. JACS Au. 2022 Sep 6;2(9):2187-2202. View Source

SARS-CoV-2-IN-29 disodium: Application Scenarios

Membrane Disruption Mechanism Studies

SARS-CoV-2-IN-29 disodium (CP024) serves as a benchmark benzene-subclass tweezer for SAR studies. Its 22-fold improved potency over CLR01 and distinct selectivity index relative to CP025 and CP026 provide a robust dataset for correlating structural features (e.g., benzene vs. naphthalene ring systems) with antiviral and cytotoxicity profiles [1][2].

Orthogonal Validation for Protease Inhibitor Screens

With a membrane-disruption EC50 of 3.0 μM that closely mirrors its antiviral IC50s, CP024 is an ideal probe for studying the biophysical mechanism of tweezer-induced viral envelope destabilization. Its intermediate lytic activity allows for controlled experiments without overwhelming membrane damage, enabling dose-response studies using liposome leakage assays [1].

SAR Studies in Molecular Tweezer Series

The activity of CP024 against IAV (IC50 2.1 μM), MeV (2.1 μM), and HIV-1 (1.8 μM) supports its use as a reference compound in broad-spectrum antiviral screening panels. Researchers can compare the potency of CP024 against these enveloped viruses to that of other tweezer analogs (e.g., CP006 or CP025) to identify structural determinants of viral family-specific sensitivity [1].

Application

Selection Property

Validation Focus

Membrane disruption studies

Reported membrane disruption potency

Liposomal assay comparison

Protease inhibitor orthogonal control

Mechanistic divergence

Cytotoxicity vs antiviral selectivity review

Molecular tweezer SAR

Activity-specificity balance

Cross-analog activity profiling

Broad-spectrum antiviral screening

Pan-viral membrane targeting

Activity against enveloped virus panel

• [1] Weil T, Kirupakaran A, Le M, Rebmann P, Mieres-Perez J, et al. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses. JACS Au. 2022 Sep 6;2(9):2187-2202. View Source
• [2] MedChemExpress. SARS-CoV-2-IN-29 disodium (HY-151276) Technical Datasheet. 2025. View Source